Cas no 1214353-62-4 (5-(2-Fluorophenyl)-3-nitropyridin-2-amine)

• Product Name: 5-(2-Fluorophenyl)-3-nitropyridin-2-amine
• CAS No: 1214353-62-4
• MF: C₁₁H₈FN₃O₂
• MW: 233.198525428772
• CID: 4801738
• Update Time: 2025-05-26

5-(2-Fluorophenyl)-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenyl)-3-nitropyridin-2-amine
• 5-(2-Fluorophenyl)-3-nitropyridin-2-amine

• Inchi： 1S/C11H8FN3O2/c12-9-4-2-1-3-8(9)7-5-10(15(16)17)11(13)14-6-7/h1-6H,(H2,13,14)
• InChI Key： INEZPLZTBQSRIE-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=NC(=C(C=1)[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 284
• XLogP3: 2.6
• Topological Polar Surface Area: 84.7

Additional information on 5-(2-Fluorophenyl)-3-nitropyridin-2-amine

Comprehensive Overview of 5-(2-Fluorophenyl)-3-nitropyridin-2-amine (CAS No. 1214353-62-4): Properties, Applications, and Research Insights

The compound 5-(2-Fluorophenyl)-3-nitropyridin-2-amine (CAS No. 1214353-62-4) is a fluorinated nitropyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluorophenyl group and a nitro substitution on the pyridine ring, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

One of the most searched questions about 5-(2-Fluorophenyl)-3-nitropyridin-2-amine revolves around its synthetic routes and purification methods. Recent studies highlight its preparation via palladium-catalyzed cross-coupling reactions, followed by nitration. The presence of the fluorine atom enhances metabolic stability, a property highly valued in the design of kinase inhibitors and antimicrobial agents. This aligns with the growing demand for fluorinated compounds in medicinal chemistry, as evidenced by trending publications and patent filings.

From an industrial perspective, CAS No. 1214353-62-4 is often discussed in forums focusing on high-value intermediates and custom synthesis. Its role in developing crop protection chemicals has also been explored, given the nitro group's reactivity in forming heterocyclic scaffolds. Environmental scientists are investigating its degradation pathways, a topic frequently queried in academic databases, to assess its ecological footprint.

Analytical characterization of 5-(2-Fluorophenyl)-3-nitropyridin-2-amine typically involves HPLC, NMR, and mass spectrometry, with researchers emphasizing the need for high-purity standards. The compound’s solubility in organic solvents like DMSO and its thermal stability are critical parameters for formulation scientists. These aspects are frequently searched alongside terms like structure-activity relationship (SAR) and bioisosteric replacement.

Emerging trends link nitropyridine derivatives to neuroprotective and anti-inflammatory applications, sparking interest in CAS No. 1214353-62-4 as a precursor. Collaborative projects between academia and biotech firms are leveraging its scaffold to address drug-resistant infections, a hot-button issue in global health. Such interdisciplinary relevance ensures its prominence in grant proposals and research funding discussions.

In summary, 5-(2-Fluorophenyl)-3-nitropyridin-2-amine exemplifies the convergence of synthetic chemistry and applied life sciences. Its multifaceted utility underscores why it remains a highly cited compound in recent literature, with ongoing studies poised to unlock further innovations.